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Compound of Interest

Compound Name: Antitubercular agent-19

Cat. No.: B15581650

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals involved in

scaling up the synthesis of Antitubercular Agent-19.

Frequently Asked Questions (FAQs)
Q1: What is Antitubercular Agent-19?

A1: Antitubercular Agent-19 (designated as IBP19 in initial research) is a novel isoniazid

derivative with potent activity against Mycobacterium tuberculosis. It is synthesized from

isoniazid (INH) and 4-(5-chloro-2-hydroxy-4-methylphenyl)-4-oxobutanoic acid.[1] Initial studies

have shown it to have a low minimum inhibitory concentration (MIC) and favorable safety

profile, making it a promising candidate for further development.[1]

Q2: What are the primary challenges when scaling up the synthesis of Antitubercular Agent-
19 from lab to pilot plant?

A2: Scaling up any active pharmaceutical ingredient (API) synthesis presents challenges due

to the non-linear nature of shifting from a laboratory to a manufacturing setting.[2] Key

challenges for a molecule like Antitubercular Agent-19 include:
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Reaction Control: Maintaining consistent product selectivity and minimizing impurities can be

difficult as reaction kinetics, mixing efficiency, and heat transfer change with scale.[2][3]

Safety: The potential for runaway reactions increases with larger volumes of reactants and

solvents.[2]

Crystallization and Particle Size: Achieving a consistent crystalline form and particle size

distribution is crucial for the drug's performance and manufacturability, but can be hard to

control at larger scales.[2][4]

Drying and Residual Solvents: Efficiently drying large quantities of the API while keeping

residual solvents within acceptable limits is a common hurdle.[2]

Q3: How can we predict and mitigate potential safety hazards during scale-up?

A3: A thorough understanding of the reaction thermodynamics is crucial. Generating safety

data at the lab scale can help in designing appropriate hardware and control strategies for pilot

or commercial scale batches.[2] This includes identifying potential runaway reaction conditions

and establishing critical process parameters.

Troubleshooting Guides
Issue 1: Low Yield and Increased Impurities at Larger
Scale

Possible Cause: Inefficient mixing or poor heat transfer in larger reactors can lead to

localized "hot spots" or areas of high reactant concentration, promoting side reactions and

impurity formation.[2]

Troubleshooting Steps:

Optimize Mixing: Use simulation software (e.g., Dynochem, Visimix) to model and optimize

mixing parameters for the larger reactor geometry.[2]

Control Reagent Addition: Switch to a slower, controlled addition of reagents in larger

cylindrical reactors to manage heat generation and maintain homogeneity.[2]
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Process Analytical Technology (PAT): Implement real-time monitoring of critical

parameters (e.g., temperature, concentration) to detect and correct deviations early.[3]

Issue 2: Inconsistent Crystal Form (Polymorphism) and
Particle Size

Possible Cause: Crystallization is highly sensitive to changes in supersaturation, cooling

rate, and agitation, all of which are affected by scale.[2] Different polymorphs can have

different physical properties, impacting the drug's bioavailability.

Troubleshooting Steps:

Define Critical Process Parameters (CPPs): Conduct Design of Experiments (DoE) at the

lab scale to understand the impact of CPPs on Critical Quality Attributes (CQAs) like

crystal form and particle size.[2]

Seeding Strategy: Develop a robust seeding protocol to ensure the desired crystal form is

consistently produced.

Controlled Cooling: Implement a programmed cooling profile to maintain a consistent level

of supersaturation throughout the crystallization process.

Issue 3: Difficulty in Removing Residual Solvents During
Drying

Possible Cause: Solvents can become trapped within the crystal lattice during crystallization,

making them difficult to remove during drying, especially with larger batch sizes.[2]

Troubleshooting Steps:

Optimize Crystallization: Study the impact of the supersaturation driving force on residual

solvent levels at the lab scale.[2]

Efficient Drying Technology: Evaluate different drying technologies (e.g., agitated filter

dryers, vacuum dryers) for their suitability at a larger scale.
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In-process Monitoring: Use techniques like Near-Infrared (NIR) spectroscopy for on-line

moisture checks to determine the drying endpoint accurately.[2]

Quantitative Data Summary
Table 1: In Vitro Activity and Cytotoxicity of Isoniazid Derivatives

Compound
MIC (µg/mL) vs. M.
tuberculosis H37Rv

CC50 (µg/mL) vs. HCL and
VCL cell lines

IBP19 1.562 > 300

Isoniazid (INH) 3.125 > 200

Pyrazinamide (PYZ) 3.125 > 200

Source: Oriental Journal of Chemistry[1]

Table 2: General Scale-Up Challenges and Mitigation Strategies

Challenge Key Factors Mitigation Strategies

Reaction Kinetics Mixing, Heat & Mass Transfer
Process Simulation, Design of

Experiments (DoE)[2]

Safety Runaway Reactions

Lab-scale safety data

generation, Hardware

design[2]

Crystallization Process Parameters, CQAs
Study of Critical Process

Parameters[2]

Drying Residual Solvents
On-line moisture checks,

Optimized crystallization[2]

Particle Size Bulk Density, Porosity
Process Analytical Techniques

(PAT)[2]

Experimental Protocols
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Synthesis of Antitubercular Agent-19 (IBP19)
This protocol is based on the laboratory-scale synthesis described for IBP19.[1]

Materials:

Isoniazid (INH)

4-(5-chloro-2-hydroxy-4-methylphenyl)-4-oxobutanoic acid

Ethanol

Whatman filter paper

Procedure:

Dissolve isoniazid (0.01 mole) and 4-(5-chloro-2-hydroxy-4-methylphenyl)-4-oxobutanoic

acid (0.01 mole) in 50 ml of ethanol in a round-bottom flask.

Reflux the solution for four hours. A solid product will form during the reaction.

Filter the hot solution using a Whatman filter paper to collect the solid product.

Recrystallize the product from ethanol to purify it.
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Caption: Workflow for scaling up the synthesis of Antitubercular Agent-19.
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Caption: Troubleshooting logic for addressing low yield and impurity issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Antitubercular Agent-19
Synthesis Scale-Up]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581650/docs#technical-support-center-
antitubercular-agent-19-synthesis-scale-up]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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